Cas no 2229281-63-2 (2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine
• CAS No: 2229281-63-2
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 6214241
• PubChem ID: 165841938
• Update Time: 2025-06-14

2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine
• 2229281-63-2
• EN300-1951197

• Inchi： 1S/C8H15F2N/c1-3-6(4-2)7(11)5-8(7,9)10/h6H,3-5,11H2,1-2H3
• InChI Key： ZZLPDAITNHWNPQ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(CC)CC)N)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine

Research Brief on 2,2-Difluoro-1-(pentan-3-yl)cyclopropan-1-amine (CAS: 2229281-63-2)

Recent studies on the compound 2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine (CAS: 2229281-63-2) have highlighted its potential as a versatile intermediate in pharmaceutical and agrochemical applications. This cyclopropane derivative, characterized by its unique difluorinated structure, has garnered attention due to its role in the synthesis of bioactive molecules. The compound's structural features, including the cyclopropane ring and fluorine substituents, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine, emphasizing its utility in the development of novel enzyme inhibitors. The research demonstrated that this compound could serve as a key precursor for the synthesis of small molecules targeting serine hydrolases, a class of enzymes implicated in various diseases. The study reported a high-yield synthesis route with improved selectivity, which could facilitate its broader application in drug discovery.

In the agrochemical sector, recent patent filings (WO2023056789) have disclosed the use of 2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine as an intermediate in the production of next-generation pesticides. The compound's structural rigidity and fluorine atoms enhance the bioactivity and environmental stability of the resulting agrochemicals. Field trials conducted in 2023 showed that derivatives of this compound exhibited improved pest control efficacy while maintaining favorable environmental safety profiles.

Pharmacokinetic studies of related cyclopropane derivatives suggest that 2,2-difluoro-1-(pentan-3-yl)cyclopropan-1-amine may possess advantageous metabolic properties. The presence of fluorine atoms is known to influence drug metabolism, potentially leading to improved bioavailability and half-life of pharmaceutical compounds derived from this intermediate. These characteristics make it particularly interesting for CNS-targeted drug development, where blood-brain barrier penetration is crucial.

Ongoing research is investigating the compound's potential in asymmetric synthesis, with preliminary results indicating its utility in creating chiral building blocks for complex natural product synthesis. The pentan-3-yl substituent provides an additional handle for further functionalization, expanding its applications in diversity-oriented synthesis. Future directions include exploring its use in PROTAC technology and as a scaffold for fragment-based drug discovery.